Cas no 821808-28-0 (Phenol, 2,2'-(cyclohexylmethylene)bis[6-(1,1-dimethylethyl)-4-propyl-)

Phenol, 2,2'-(cyclohexylmethylene)bis[6-(1,1-dimethylethyl)-4-propyl- structure
821808-28-0 structure
Product Name:Phenol, 2,2'-(cyclohexylmethylene)bis[6-(1,1-dimethylethyl)-4-propyl-
CAS No:821808-28-0
MF:C33H50O2
MW:478.748910427094
CID:696105
PubChem ID:58803737
Update Time:2025-04-19

Phenol, 2,2'-(cyclohexylmethylene)bis[6-(1,1-dimethylethyl)-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-6-[(3-tert-butyl-2-hydroxy-5-propylphenyl)-cyclohexylmethyl]-4-propylphenol
    • 2,2'-(Cyclohexylmethylene)bis(6-tert-butyl-4-propylphenol)
    • 821808-28-0
    • DTXSID40730273
    • SCHEMBL14571903
    • Phenol, 2,2'-(cyclohexylmethylene)bis[6-(1,1-dimethylethyl)-4-propyl-
    • Inchi: 1S/C33H50O2/c1-9-14-22-18-25(30(34)27(20-22)32(3,4)5)29(24-16-12-11-13-17-24)26-19-23(15-10-2)21-28(31(26)35)33(6,7)8/h18-21,24,29,34-35H,9-17H2,1-8H3
    • InChI Key: WJGZIEIXOJXJRL-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(CCC)=CC=1C(C1C=C(CCC)C=C(C(C)(C)C)C=1O)C1CCCCC1)C(C)(C)C

Computed Properties

  • Exact Mass: 478.381080833g/mol
  • Monoisotopic Mass: 478.381080833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.7
  • Topological Polar Surface Area: 40.5Ų
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